Cas no 118201-49-3 (Benzenepropanethiol, b-amino-)

• Product Name: Benzenepropanethiol, b-amino-
• CAS No: 118201-49-3
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 229262
• PubChem ID: 15159715
• Update Time: 2025-10-29

Benzenepropanethiol, b-amino- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanethiol, b-amino-
• Phethiol
• 2-mercapto-1-benzyl-ethylamine
• CHEMBL414393
• 2-amino-3-phenylpropane-1-thiol
• 1-Mercaptomethyl-2-phenyl-ethyl-ammonium
• BDBM50036828
• EN300-651281
• SCHEMBL859554
• 118201-49-3
• BUAPSNKVPWEGPA-UHFFFAOYSA-N
• 2-Amino-3-phenyl-propane-1-thiol

• Inchi： 1S/C9H13NS/c10-9(7-11)6-8-4-2-1-3-5-8/h1-5,9,11H,6-7,10H2
• InChI Key： BUAPSNKVPWEGPA-UHFFFAOYSA-N
• SMILES： SCC(CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 167.07699
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on Benzenepropanethiol, b-amino-

Benzenepropanethiol, β-amino- (CAS No. 118201-49-3): A Comprehensive Overview

Benzenepropanethiol, β-amino-, identified by its Chemical Abstracts Service (CAS) number 118201-49-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a benzene ring substituted with a propanethiol group and an amino group at the β-position, has garnered attention due to its unique structural and chemical properties. The combination of these functional groups makes it a versatile intermediate in organic synthesis and a potential candidate for various biochemical applications.

The< strong>benzene core of this compound contributes to its aromatic stability, while the< strong>propanethiol moiety introduces reactivity through its sulfur-hydrogen bond. This bond is susceptible to nucleophilic addition reactions, making the compound a valuable building block in the synthesis of more complex molecules. Additionally, the< strong>β-amino group provides opportunities for further functionalization, including condensation reactions that can lead to the formation of amides or peptides.

In recent years, there has been growing interest in the< strong>Benzenepropanethiol, β-amino- derivative due to its potential applications in drug discovery and development. The< strong>propanethiol group can be oxidized to form a thiolate anion, which can then participate in various coupling reactions, such as the formation of disulfides or thioureas. These derivatives have shown promise in the development of novel therapeutic agents targeting various biological pathways.

One of the most compelling aspects of< strong>Benzenepropanethiol, β-amino- is its role as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its use in generating substituted benzylamines, which are known for their pharmacological properties. The< strong>β-amino group can be selectively modified through reductive amination or other coupling strategies, allowing for the introduction of diverse substituents that enhance binding affinity to biological targets.

The< strong>CAS No. 118201-49-3 designation ensures that researchers have access to consistent and high-quality material for their experiments. This standardized identification system is crucial for ensuring reproducibility in scientific studies and facilitating collaboration across different laboratories. The availability of this compound under strict quality control measures has enabled numerous innovative studies in synthetic chemistry and medicinal chemistry.

The structural features of< strong>Benzenepropanethiol, β-amino- also make it an attractive candidate for material science applications. The interplay between the aromatic ring and the sulfur-containing group can lead to unique electronic properties, making it suitable for use in organic electronics or as a ligand in catalytic systems. Recent studies have demonstrated its potential in designing novel materials with enhanced stability and reactivity.

In conclusion, Benzenepropanethiol, β-amino-, with its CAS number 118201-49-3, represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural attributes and reactivity make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in the development of new drugs and advanced materials.